Cas no 2360853-16-1 (RBN-3143)

• Product Name: RBN-3143
• CAS No: 2360853-16-1
• MF: C₂₂H₂₈FN₃O₄S
• MW: 449.538827896118
• CID: 5263911
• PubChem ID: 138697188
• Update Time: 2024-11-06

RBN-3143 Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-[(1-acetyl-4-piperidinyl)methoxy]-5-fluoro-2-[[(tetrahydro-2H-pyran-4-yl)thio]methyl]-
• RBN-3143
• MS-28144
• 7-[(1-acetylpiperidin-4-yl)methoxy]-5-fluoro-2-(oxan-4-ylsulfanylmethyl)-3H-quinazolin-4-one
• SCHEMBL21072605
• HY-150207
• DA-67128
• CS-0634568
• 2360853-16-1

• Inchi： 1S/C22H28FN3O4S/c1-14(27)26-6-2-15(3-7-26)12-30-16-10-18(23)21-19(11-16)24-20(25-22(21)28)13-31-17-4-8-29-9-5-17/h10-11,15,17H,2-9,12-13H2,1H3,(H,24,25,28)
• InChI Key： LLXIEISWIFSUBQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(OCC3CCN(C(C)=O)CC3)=C2)C(=O)NC=1CSC1CCOCC1

Computed Properties

• Exact Mass: 449.17845572g/mol
• Monoisotopic Mass: 449.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines